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Compound of Interest

Compound Name:
Ethyl 3-

(methylthio)benzoylformate

Cat. No.: B2838971 Get Quote

Application Notes and Protocols for Ethyl 3-
(methylthio)benzoylformate
Introduction

Ethyl 3-(methylthio)benzoylformate is an aryl α-ketoester. Compounds of this class are

valuable intermediates in organic synthesis and are utilized in the development of

pharmaceuticals and agrochemicals. Their reactivity, characterized by the presence of two

adjacent carbonyl groups and an aromatic ring, allows for a variety of chemical transformations.

Notably, benzoylformate derivatives have been explored as photoinitiators and are studied in

the context of cancer metabolism and as potential enzyme inhibitors. This document provides

detailed protocols for the plausible synthesis of Ethyl 3-(methylthio)benzoylformate and

outlines its potential applications based on the known reactivity of analogous compounds.

Given the limited direct literature on this specific substituted compound, the following protocols

are based on well-established methods for similar molecules.
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Property Value

Molecular Formula C₁₁H₁₂O₃S

Molecular Weight 224.28 g/mol

Appearance Pale yellow oil (predicted)

Boiling Point > 250 °C (predicted)

Solubility
Soluble in common organic solvents (e.g., DCM,

Ether, Ethyl Acetate)

Experimental Protocols: Synthesis of Ethyl 3-
(methylthio)benzoylformate
The synthesis of Ethyl 3-(methylthio)benzoylformate can be envisioned via a multi-step

sequence starting from the commercially available 3-(methylthio)benzaldehyde. The proposed

pathway involves the formation of a mandelic acid intermediate, followed by oxidation and

subsequent esterification.
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3-(Methylthio)benzaldehyde 3-(Methylthio)mandelonitrile

 1. NaHSO₃, H₂O
 2. NaCN 3-(Methylthio)mandelic acid conc. HCl, Heat 3-(Methylthio)benzoylformic acid

 KMnO₄, NaOH, H₂O 
Ethyl 3-(methylthio)benzoylformate

 Ethanol, H₂SO₄ (cat.), Heat 
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[https://www.benchchem.com/product/b2838971#standard-experimental-conditions-for-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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